Cas no 1806554-94-8 (3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one
• CAS No: 1806554-94-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4979865
• Update Time: 2025-07-21

3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO3/c1-2-15-11-8(9(13)6-7-12)4-3-5-10(11)14/h3-5,14H,2,6-7H2,1H3
• InChI Key： FKXGNZHFUSEZQD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OCC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one (CAS: 1806554-94-8)

The compound 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one (CAS: 1806554-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one, which make it a promising candidate for the development of novel pharmaceuticals. The compound's bromo and hydroxy functional groups are particularly noteworthy, as they contribute to its reactivity and potential interactions with biological targets. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for further biological evaluations.

In vitro and in vivo studies have demonstrated that 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one exhibits notable biological activities, including anti-inflammatory and antioxidant properties. These findings suggest its potential utility in treating conditions such as chronic inflammation and oxidative stress-related diseases. Additionally, preliminary investigations into its mechanism of action indicate that the compound may modulate key signaling pathways involved in cellular stress responses.

Further research is underway to explore the pharmacokinetics and pharmacodynamics of 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one, with the goal of identifying its therapeutic window and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising biological profile position it as a valuable asset in the ongoing quest for innovative therapeutic agents.

In conclusion, the latest research on 3-Bromo-1-(2-ethoxy-3-hydroxyphenyl)propan-1-one (CAS: 1806554-94-8) underscores its potential as a multifaceted compound with significant implications for drug development. Continued exploration of its properties and mechanisms will be essential to fully realize its therapeutic potential and address unmet medical needs.